methyl [(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio]acetate

• IUPAC Name: methyl 2-[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetate
• InChI: InChI=1S/C21H18N2O3S/c1-13-7-6-10-15-11-16-20(26-18(13)15)22-19(14-8-4-3-5-9-14)23-21(16)27-12-17(24)25-2/h3-10H,11-12H2,1-2H3
• InChI Key: JVJPHHZMRQTBKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)CC3=C(O2)N=C(N=C3SCC(=O)OC)C4=CC=CC=C4
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

“Methyl [(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio]acetate” is a chemical compound with the molecular formula C20H16N2O3S. It belongs to the class of compounds known as chromenes, which are heterocyclic compounds with a structure based on a benzene ring fused to a pyran ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-acetyl-4-aminopyrimidines, when acylated with carboxylic anhydrides or acid chlorides and heated under reflux with MeONa in BuOH, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. The cyclization involves the acetyl methyl group and the amide carbonyl moiety.

Molecular Structure Analysis

The molecular structure of this compound is based on a chromeno[2,3-d]pyrimidine core, which is a fused ring system incorporating a benzene ring, a pyran ring, and a pyrimidine ring. The molecule also contains a thioacetate group attached to the chromeno[2,3-d]pyrimidine core.

Chemical Reactions Analysis

While specific chemical reactions involving “methyl [(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio]acetate” are not available, reactions of similar chromeno[2,3-d]pyrimidine derivatives have been studied. For example, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Scientific Research Applications

Photoredox Chemistry

• Photoredox-catalyzed cascade annulation: Researchers have developed a method involving the reaction of methyl (2-(phenylethynyl)phenyl)sulfanes and methyl (2-(phenylethynyl)phenyl)selanes with sulfonyl chlorides. .

Anticancer Activities

• Chromeno[2,3-d]pyrimidine derivatives: Hydrazinolysis of related compounds led to the synthesis of 3-amino-5-(4-chloro/bromophenyl)-4-imino-4,5-dihydro-3H-chromeno[2,3-d]pyrimidin-8-ol. .

Drug Discovery

• Thieno[2,3-d]pyrimidine moiety: A chromeno[4,3-d]pyrazolo[3,4-b]pyridinone derivative containing a thieno[2,3-d]pyrimidine moiety was efficiently prepared. .

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, chemical reactions, and potential biological activities. Given the wide range of biological activities exhibited by similar chromeno[2,3-d]pyrimidine derivatives, this compound could be a promising candidate for further study in medicinal chemistry.